
The Toxicological Profile of N-
Nitrosomorpholine: A Technical Guide for

Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N-Nitrosomorpholine

CAS No.: 59-89-2

Cat. No.: B121250

Get Quote

This guide provides an in-depth technical overview of the toxicological profile of N-
Nitrosomorpholine (NMOR), a potent experimental carcinogen. Designed for researchers,

scientists, and drug development professionals, this document synthesizes current knowledge

on NMOR's chemical properties, metabolic fate, mechanisms of toxicity, and regulatory

standing. The structure of this guide is designed to logically progress from fundamental

characteristics to complex biological interactions, providing not just data, but also the

mechanistic insights and experimental context necessary for advanced research and safety

assessment.

Introduction and Physicochemical Properties
N-Nitrosomorpholine (NMOR), a member of the N-nitrosamine class of compounds, is a

yellow, crystalline solid at room temperature.[1][2] It is not used commercially in the United

States but can be formed unintentionally from the nitrosation of morpholine, a common

industrial chemical used in rubber manufacturing, as a corrosion inhibitor, and in the synthesis

of various organic compounds.[3][4] Its prevalence in research is due to its reliability in inducing
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tumors, particularly of the liver, making it a standard model compound for studying

carcinogenesis.[3]

Understanding its physical and chemical properties is foundational to its toxicological

assessment, influencing its absorption, distribution, and analytical detection.

Property Value Reference

Chemical Formula C₄H₈N₂O₂ [3]

Molar Mass 116.12 g·mol⁻¹ [3]

Appearance
Pale yellow, sand-like powder

or crystals
[1][3]

Melting Point 29 °C (84 °F) [3]

Boiling Point 224 °C (435 °F) at 747 mmHg [3]

Water Solubility ≥ 100 mg/mL at 20 °C (66 °F) [3]

CAS Number 59-89-2 [3]

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)
The biological effects of NMOR are dictated by its journey through the body. While

comprehensive human data is lacking, animal studies provide a clear picture of its toxicokinetic

profile.[5]

Absorption: NMOR is readily absorbed following oral and, presumably, inhalation exposure.

[6][7] Studies in rats show rapid absorption from the gastrointestinal tract.[1]

Distribution: Following absorption, NMOR is widely distributed throughout the body. Studies

with radiolabeled NMOR in rats show distribution to various tissues, with significant

accumulation in the liver, which is a primary target organ for its toxicity.[1]

Metabolism: The toxicity of NMOR is intrinsically linked to its metabolic activation. It is an

indirect-acting carcinogen, meaning it requires enzymatic conversion to a reactive form to
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exert its carcinogenic effects.[8][9] This critical activation step is primarily mediated by

cytochrome P450 (CYP) enzymes in the liver.[3][10] The key metabolic pathway is α-

hydroxylation, which occurs on the carbon atoms adjacent to the nitroso group.[10] This

hydroxylation leads to an unstable intermediate that spontaneously decomposes, ultimately

forming a reactive electrophile capable of alkylating DNA.[3][9] Major metabolites identified in

rat urine include (2-hydroxyethoxy)acetic acid and N-nitroso(2-hydroxyethyl)glycine.[10]

Excretion: Following metabolism, NMOR and its metabolites are primarily excreted in the

urine. In rats administered NMOR, a significant portion of the dose is excreted in the urine

within 24 hours, with only a small fraction remaining as the unchanged parent compound.[1]

Metabolic Activation Pathway of N-Nitrosomorpholine
The following diagram illustrates the critical enzymatic step that transforms the relatively inert

parent compound into a potent DNA-alkylating agent. This bioactivation is the cornerstone of its

carcinogenic mechanism.
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Phase 1: Study Design & Acclimation

Phase 2: Dosing & Observation

Phase 3: Termination & Analysis

Phase 4: Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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